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Compound of Interest

3-Bromo-2-
Compound Name:
fluoroisonicotinaldehyde

Cat. No.: B12294809

Get Quote

\ J

CAS Number: 1227588-66-0 Formula: CeHsBrFNO Molecular Weight: 203.99 g/mol Synonyms:
3-Bromo-2-fluoro-4-pyridinecarboxaldehyde; 2-Fluoro-3-bromoisonicotinaldehyde[1]

Executive Summary: The "Tri-Functional" Scaffold

In modern drug discovery, particularly within the kinase and KRAS inhibitor spaces, 3-Bromo-
2-fluoroisonicotinaldehyde (CAS 1227588-66-0) represents a high-value "tri-functional”
scaffold.[1] Its utility stems from the orthogonal reactivity of its three handles:

o C4-Aldehyde: A versatile electrophile for reductive amination, olefination, or heterocycle
formation.[1]

o C2-Fluorine: A highly activated site for Nucleophilic Aromatic Substitution (SNAr), potentiated
by the electron-withdrawing aldehyde and pyridine nitrogen.[1]

o C3-Bromine: A sterically constrained handle for palladium-catalyzed cross-couplings (Suzuki-
Miyaura, Buchwald-Hartwig), enabling the introduction of biaryl atropisomerism—a critical
feature for binding selectivity in crowded active sites.[1]
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This guide details the synthesis, stability, and strategic application of this intermediate, moving
beyond standard datasheet parameters to provide field-proven protocols.

Chemical Identity & Physical Properties[1][2][3][4][5]

Property Specification Operational Note

Darkens upon oxidation/light
Appearance White to pale yellow solid exposure.[1] Store under inert

gas.

Low melting point requires cold
Melting Point 45-50 °C (Typical) storage to prevent

fusing/caking.

Poor solubility in hexanes;
Solubility DCM, THF, EtOAc, DMSO hydrolyzes slowly in wet
alcohols.

Critical: Aldehyde is prone to

oxidation to the carboxylic acid

Stability Air/Light Sensitive )
(CAS 1227588-67-1) if
exposed to air.[1]
o Highly electron-deficient ring;
pKa (Est.) ~1.5 (Pyridine N)

weak base.[1]

Synthetic Pathways[1][5][6]

The synthesis of 3-bromo-2-fluoroisonicotinaldehyde is non-trivial due to the need to install
the aldehyde at C4 while preserving the sensitive C2-fluorine and C3-bromine.[1] Two primary
routes are validated for research and scale-up.[1]

Route A: Selenium Dioxide Oxidation (Scalable)

This is the preferred industrial route, utilizing 3-bromo-2-fluoro-4-methylpyridine as the
precursor.[1] It avoids the cryogenic conditions of lithiation.

Mechanism: Riley Oxidation.[2] Precursor: 3-Bromo-2-fluoro-4-methylpyridine (CAS 1227588-
65-9).[1]
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Protocol 1: SeO2 Oxidation in Dioxane[1]

e Setup: Charge a round-bottom flask with 3-bromo-2-fluoro-4-methylpyridine (1.0 eq) and 1,4-
dioxane (10 vol).

+ Reagent Addition: Add Selenium Dioxide (SeOz, 1.5 eq). Note: SeO: is toxic; use a fume
hood.[1]

¢ Reaction: Heat to reflux (100-105 °C) for 4—12 hours. Monitor by LCMS for the
disappearance of the methyl signal and appearance of the aldehyde peak (M+H 204/206).

o Workup: Cool to room temperature. Filter through a pad of Celite to remove black selenium
byproducts. Rinse with EtOAc.

 Purification: Concentrate the filtrate. The crude olil is often purified via silica gel
chromatography (0-20% EtOAc/Hexanes).

o Expert Tip: If over-oxidation to the carboxylic acid occurs, it can be reduced back to the
alcohol (NaBHa4) and re-oxidized (Dess-Martin or Swern) to the aldehyde for higher purity.

[1]

Route B: Directed Lithiation (Medicinal Chemistry Scale)

Useful when the methyl precursor is unavailable. Relies on the directing effects of the C2-F and
C3-Br to functionalize C4.[1]

Reagents: LDA (Lithium Diisopropylamide), DMF. Precursor: 3-Bromo-2-fluoropyridine.[1]

» Metalation: Cool a solution of 3-bromo-2-fluoropyridine in dry THF to -78 °C. Add LDA (1.1
eq) dropwise.

o Selectivity: The C4 proton is the most acidic due to the inductive effect of the adjacent Br
and the ring nitrogen, though C4 is sterically crowded.

o Formylation: Stir for 30 min at -78 °C, then quench with dry DMF (2.0 eq).

¢ Quench: Warm to 0 °C and quench with aqueous NHa4Cl.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Note: This route risks "halogen dance" (migration of the bromine) if the temperature is not
strictly controlled.

Visualization: Synthesis & Reactivity Logic

The following diagram illustrates the synthesis and the divergent reactivity profile of the

scaffold.
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| .. . 1 C4 Selectivit -Ami
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|
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(Suzuki Product)
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Caption: Synthesis via SeO2 oxidation and orthogonal functionalization pathways (C4-
Reductive Amination, C2-SNAr, C3-Suzuki).

Strategic Application: Reactivity & Derivatization[1]
[5]

For drug developers, the order of operations is critical. The electronic environment of the
pyridine ring changes dramatically after each step.

The C4-Aldehyde (The Anchor)

The aldehyde is the most reactive handle but also the most labile.[1]
e Reaction: Reductive Amination.

e Protocol: Treat with amine (1.0 eq) in DCE/MeOH. Add NaBH(OACc)s (1.5 eq).
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o Strategic Note: Converting the aldehyde to an amine or alcohol first turns an electron-
withdrawing group (EWG) into a donor or neutral group.[1] This deactivates the C2 position
for subsequent SNAr.

o Recommendation: If you need to perform SNAr at C2, do it before reducing the aldehyde,
or use a stronger nucleophile/higher temp later.

The C2-Fluorine (The Switch)

The 2-position is highly activated for Nucleophilic Aromatic Substitution (SNAr) because the
nitrogen lone pair cannot donate into the ring effectively, and the C4-aldehyde pulls density
away.[1]

e Reaction: SNAr with primary/secondary amines or alkoxides.
e Conditions: DIPEA, THF/DMF, 60-80 °C.

o Self-Validating Check: Monitor by TLC. The starting material is non-polar; the SNAr product
(amine substitution) will be significantly more polar and often fluorescent.

The C3-Bromine (The Atropisomer Handle)

This position is sterically crowded by the C2-substituent and the C4-group.[1]

e Reaction: Suzuki-Miyaura Coupling.[1][3]

» Challenge: Steric hindrance and potential for protodebromination.[2]

e Solution: Use highly active catalyst systems like Pd(dppf)Clz or Pdzdbas/XPhos.

o Order of Ops: Usually performed last or second to avoid catalyst poisoning by the free
aldehyde or competing oxidative addition at C2 (though C-F oxidative addition is rare
compared to C-Br).[1]

Experimental Protocol: Sequential Functionalization

A validated workflow for generating a library of trisubstituted pyridines.

Step 1: SNAr Displacement (C2)
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» Dissolve 3-Bromo-2-fluoroisonicotinaldehyde (1.0 mmol) in dry DMF (3 mL).
e Add the amine nucleophile (e.g., Morpholine, 1.1 mmol) and K2COs (2.0 mmol).
o Stir at RT for 2 hours. (The aldehyde EWG makes this fast).

o Checkpoint: LCMS should show complete conversion of Br/F precursor to Br/Amine
precursor. The aldehyde peak remains.

o Workup: Dilute with water, extract with EtOAc.

Step 2: Reductive Amination (C4)

Take the crude SNAr product in DCE (5 mL).

Add the second amine (e.g., Aniline, 1.0 mmol) and Acetic Acid (1 drop). Stir 30 min to form
imine.

Add NaBH(OACc)s (1.5 mmol). Stir overnight.

Checkpoint: Disappearance of imine; appearance of amine product.

Step 3: Suzuki Coupling (C3)

e Dissolve the product from Step 2 in Dioxane/Hz20 (4:1).

e Add Aryl Boronic Acid (1.5 eq), Cs2C0Os (3.0 eq), and Pd(dppf)Clz (5 mol%).
» Microwave at 110 °C for 30 min or reflux for 4 hours.

o Result: A fully decorated 2,3,4-substituted pyridine.

Safety & Stability

o GHS Classification: Warning. Acute Tox (Oral), Skin Irritant, Eye Irritant.

e Incompatibility: Strong oxidizing agents (converts CHO to COOH), Strong bases (can trigger
polymerization or unwanted SNAr with hydroxide).

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12294809/docs?utm_src=pdf-body#technical-guide-3-bromo-2-fluoroisonicotinaldehyde-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Storage: Keep at -20 °C under Argon. The aldehyde is prone to air oxidation; if the solid
turns white to crusty/opaque, check NMR for carboxylic acid formation (~11 ppm broad
singlet).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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